Cas no 2676-45-1 ([(1R)-2-[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-1-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]ethyl] dihydrogen phosphate)

• Product Name: [(1R)-2-[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-1-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]ethyl] dihydrogen phosphate
• CAS No: 2676-45-1
• MF: C₁₉H₂₄N₇O₁₂P
• MW: 573.407324790955
• CID: 276922
• Update Time: 2023-08-02

[(1R)-2-[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-1-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]ethyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 5')- (9CI)
• pApU
• Adenylyl-(3'-5')-uridine 5'-phosphate
• 5'-Adenylic acid, uridylyl-(5'-3')-
• [(1R)-2-[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-1-[(3S,4R,5R)-5-(2,4-dioxopyr
• [(1R)-2-[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-1-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]ethyl] dihydrogen phosphate

• Inchi： 1S/C19H24N7O12P/c20-15-9-16(22-4-21-15)26(5-23-9)18-12(30)10(28)6(36-18)3-7(38-39(33,34)35)14-11(29)13(31)17(37-14)25-2-1-8(27)24-19(25)32/h1-2,4-7,10-14,17-18,28-31H,3H2,(H2,20,21,22)(H,24,27,32)(H2,33,34,35)/t6-,7-,10-,11+,12-,13-,14?,17-,18-/m1/s1
• InChI Key： SQTOMJAYGJFXQA-XMQHNIKZSA-N
• SMILES： P(=O)(O)(O)O[C@H](C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)C1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 1030
• Topological Polar Surface Area: 285